Multiferroic and magnetodielectric properties of the Al1−xGaxFeO3 family of oxides

Journal of Materials Chemistry Pub Date: 2010-11-11 DOI: 10.1039/C0JM02688C

Abstract

AlFeO3, GaFeO3 and Al0.5Ga0.5FeO3, all crystallizing in a non-centrosymmetric space group, are multiferroic and also exhibit magnetodielectric properties, with Al0.5Ga0.5FeO3 showing an unusually large magnetocapacitance at 300 K.

Graphical abstract: Multiferroic and magnetodielectric properties of the Al1−xGaxFeO3 family of oxides
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